Cas no 12221-10-2 (1H-Indazole-3-diazonium,6-chloro-)

• Product Name: 1H-Indazole-3-diazonium,6-chloro-
• CAS No: 12221-10-2
• MF: C₇H₄ClN₄
• MW: 179.586459159851
• CID: 211552
• PubChem ID: 165358725
• Update Time: 2025-04-19

1H-Indazole-3-diazonium,6-chloro- Chemical and Physical Properties

Names and Identifiers

• 1H-Indazole-3-diazonium,6-chloro-
• 6-Chloro-1H-indazole-3-diazonium
• LogP
• DTXSID201303130
• 12221-10-2

• Inchi： 1S/C7H4ClN4/c8-4-1-2-5-6(3-4)11-12-7(5)10-9/h1-3H,(H,11,12)/q+1
• InChI Key： XTEKJGQVDSPGMY-UHFFFAOYSA-N
• SMILES： ClC1C=CC2C([N+]#N)=NNC=2C=1

Computed Properties

• Exact Mass: 178.00479
• Monoisotopic Mass: 179.0124488g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 56.8Ų

Experimental Properties

• PSA: 53.93